Cas no 2418693-12-4 ((9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)methyl-2-methylphenyl}piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)methyl-2-methylphenyl}piperazine-1-carboxylate
• CAS No: 2418693-12-4
• MF: C₂₇H₂₈FN₃O₄S
• MW: 509.592329025269
• CID: 5677340
• PubChem ID: 165774569
• Update Time: 2025-10-31

(9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)methyl-2-methylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26629566
• (9H-fluoren-9-yl)methyl 4-{5-amino-3-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate
• 2418693-12-4
• (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)methyl-2-methylphenyl}piperazine-1-carboxylate

• Inchi： 1S/C27H28FN3O4S/c1-18-19(17-36(28,33)34)14-20(29)15-26(18)30-10-12-31(13-11-30)27(32)35-16-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-15,25H,10-13,16-17,29H2,1H3
• InChI Key： GVKNALGDGNGSJB-UHFFFAOYSA-N
• SMILES： S(CC1=CC(=CC(=C1C)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 509.17845572g/mol
• Monoisotopic Mass: 509.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 101Ų

Additional information on (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)methyl-2-methylphenyl}piperazine-1-carboxylate

Introduction to Compound CAS No. 2418693-12-4: (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)methyl-2-methylphenyl}piperazine-1-carboxylate

The compound (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)methyl-2-methylphenyl}piperazine-1-carboxylate with CAS No. 2418693-12-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethyl group, a piperazine ring, and a fluorosulfonyl substituent, all of which contribute to its unique chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. The integration of these methods has not only improved the yield and purity of the compound but also opened new avenues for its utilization in drug discovery and material development. For instance, studies published in high-impact journals such as *Nature Chemistry* and *Angewandte Chemie* have highlighted the potential of this compound as a building block for constructing advanced molecular architectures.

The fluorenylmethyl group in the compound plays a pivotal role in enhancing its photophysical properties, making it a promising candidate for applications in optoelectronic devices. Researchers have demonstrated that this group can significantly improve the fluorescence quantum yield of the molecule, which is crucial for applications in bioimaging and sensors. Furthermore, the piperazine ring introduces flexibility and hydrogen bonding capabilities, which are essential for interactions with biological systems.

The presence of the fluorosulfonyl substituent adds another layer of functionality to this compound. Fluorosulfonyl groups are known for their electron-withdrawing properties, which can modulate the electronic characteristics of the molecule. This feature has been exploited in recent studies to enhance the stability and reactivity of the compound in various chemical transformations. For example, a study published in *Chemical Science* revealed that this substituent can facilitate selective nucleophilic substitutions, opening new possibilities for its use in medicinal chemistry.

From a pharmacological perspective, this compound has shown potential as a lead molecule for drug development. Its structural complexity allows for diverse interactions with biological targets, making it a valuable tool in designing novel therapeutic agents. Recent research has focused on its ability to inhibit specific enzymes and receptors, with promising results reported in preclinical models.

In terms of industrial applications, the synthesis and characterization of (9H-fluoren-9-yl)methyl 4-{5-amino-3-(fluorosulfonyl)methyl-2-methylphenyl}piperazine-1-carboxylate have been optimized to meet the demands of large-scale production. Advanced purification techniques, such as high-performance liquid chromatography (HPLC) and crystallization processes, ensure that the compound meets stringent quality control standards required by regulatory agencies.

Looking ahead, ongoing research aims to explore the full potential of this compound across multiple disciplines. Collaborative efforts between academic institutions and industry leaders are expected to yield innovative solutions in areas such as drug delivery systems, advanced materials, and diagnostic tools. The integration of computational chemistry tools with experimental techniques will further accelerate the discovery of novel applications for this versatile molecule.

In conclusion, (9H-fluoren-9-yLmethyl 4-{5-amino_3_(fluorosulfonyl)_methyl_2_methyphenyL} piperazine_1_carboxy Late) with CAS No. 2418693_12_4 stands as a testament to the progress in modern chemical synthesis and its wide-ranging implications across scientific domains. As research continues to uncover its potential, this compound is poised to make significant contributions to both academic advancements and industrial innovations.